Cas no 774239-40-6 (Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester)

Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester structure
774239-40-6 structure
Product Name:Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester
CAS No:774239-40-6
MF:C14H17IN2O2
MW:372.201455831528
CID:1784626
PubChem ID:58767067
Update Time:2025-04-21

Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(5-cyano-2-iodophenyl)methyl]methyl-,1,1-dimethylethyl ester
    • 774239-40-6
    • SCHEMBL5912950
    • DB-388197
    • tert-butyl (5-cyano-2-iodobenzyl)(methyl)carbamate
    • Inchi: 1S/C14H17IN2O2/c1-14(2,3)19-13(18)17(4)9-11-7-10(8-16)5-6-12(11)15/h5-7H,9H2,1-4H3
    • InChI Key: LKNCDUUMPACTEC-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C#N)C=C1CN(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 372.03311
  • Monoisotopic Mass: 372.03348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 53.3Ų

Experimental Properties

  • PSA: 53.33
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